Cas no 1402666-33-4 (4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one)

• Product Name: 4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one
• CAS No: 1402666-33-4
• MF: C₇H₅ClN₂O
• MW: 168.58
• CID: 5530567
• PubChem ID: 72698269
• Update Time: 2025-06-15

4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one
• Z1813149947
• 4-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one
• SCHEMBL22554327
• 1402666-33-4
• 4-CHLORO-5,6-DIHYDRO-7H-PYRROLO[3,4-B]PYRIDIN-7-ONE
• AT32226
• EN300-7762105

• Inchi： 1S/C7H5ClN2O/c8-5-1-2-9-6-4(5)3-10-7(6)11/h1-2H,3H2,(H,10,11)
• InChI Key： HFMIDEZZRMURRV-UHFFFAOYSA-N
• SMILES： C12C(=O)NCC1=C(Cl)C=CN=2

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42Ų

Additional information on 4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one

Introduction to 4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one (CAS No. 1402666-33-4)

4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one, identified by its Chemical Abstracts Service (CAS) number 1402666-33-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and utility in drug development. The presence of a chlorine substituent at the 4-position and the fused pyrrole-pyridine ring system contribute to its unique chemical properties and potential pharmacological applications.

The pyrrolo[3,4-b]pyridine scaffold is a privileged structure in medicinal chemistry, frequently explored for its role in modulating various biological pathways. Its aromaticity and ability to engage with biological targets make it a versatile platform for designing small-molecule inhibitors and activators. In particular, derivatives of this scaffold have been investigated for their potential in treating neurological disorders, cancer, and inflammatory diseases. The specific substitution pattern of 4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one enhances its interaction with biological targets, making it a promising candidate for further exploration.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The chlorinated pyrrolopyridines have shown promise in preclinical studies due to their ability to bind to enzymes and receptors with high affinity. For instance, studies have demonstrated that compounds with similar structural features can inhibit kinases and other enzymes involved in signal transduction pathways. The chlorine atom at the 4-position of 4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one may serve as a key pharmacophore, influencing both the electronic properties and binding interactions of the molecule.

The synthesis of 4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one involves multi-step organic reactions that typically include cyclization and functional group transformations. The introduction of the chlorine substituent requires careful control of reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, enabling the production of complex heterocyclic compounds like this one on a scalable basis. Advances in catalytic techniques and green chemistry principles have also contributed to more sustainable synthetic routes.

In terms of biological activity, 4-chloro-5H-pyrrolo[3,4-b]pyridin-7(6H)-one has been studied for its potential as an intermediate in the synthesis of bioactive molecules. Preliminary pharmacological assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. For example, researchers have explored its interaction with protein kinases, which are implicated in various diseases including cancer. The fused ring system provides a rigid framework that can be optimized to enhance binding affinity and selectivity.

The 5H-pyrrolo[3,4-b]pyridine core is particularly interesting due to its ability to adopt multiple conformations that can interact with biological targets in different ways. This flexibility allows for fine-tuning of pharmacological properties through structural modifications. The 7(6H)-one moiety further contributes to the compound's complexity and potential for diverse biological effects. Computational studies have been employed to model the binding interactions of this compound with target proteins, providing insights into its mechanism of action.

Current research trends indicate that chlorinated pyrrolopyridines are being increasingly investigated for their therapeutic potential. The combination of structural diversity and functional versatility makes this class of compounds attractive for drug discovery programs. For instance, recent publications have described novel derivatives of pyrrolopyridines that exhibit significant activity against resistant bacterial strains or modulate immune responses. These findings underscore the importance of exploring new chemical entities like 4-chloro-5H-pyrrolo[3(6H)-one](CAS No. 1402666-33-4) as starting points for developing next-generation therapeutics.

The development of high-throughput screening (HTS) platforms has accelerated the discovery process by enabling rapid testing of large libraries of compounds for biological activity. This approach has been instrumental in identifying lead candidates such as 4-chloro-5H-pyrrolo[3(6H)-one] for further optimization. Additionally, advances in crystallography and spectroscopy techniques have provided detailed structural information about how these compounds interact with their targets at an atomic level. This knowledge is crucial for designing molecules with improved efficacy and reduced side effects.

Future directions in the study of 4-chloro-5H-pyrrolo[3(6H)-one] may include exploring its role as a scaffold for drug candidates targeting neurological disorders such as Alzheimer's disease or Parkinson's disease. The pyrrolopyridine motif has been associated with cholinergic activity and other neurobiological functions relevant to these conditions. Furthermore, investigating its potential as an antiviral or anti-inflammatory agent could open up new therapeutic avenues.

In conclusion,4-chloro-5H-pyrrolo[3(6H)-one](CAS No: 1402666-33(14)) represents a promising compound with significant potential in pharmaceutical research . Its unique structural features make it an attractive candidate for further development into novel therapeutic agents aimed at treating various human health conditions.*The ongoing exploration*of this class*of heterocyclic compounds*is likely*to yield*valuable insights*and*innovative treatments*for diverse diseases.*The continued investigation*of *cas no1402666_33_14*and related derivatives*holds great promise*for advancing medical science.*The multifaceted nature*of *cas no140266_33_14*makes it a compelling subject*for future research*,with potential applications spanning multiple therapeutic domains.*The detailed study*of *cas no140266_33_14*and its analogs*is expected*to contribute significantly*to our understanding*of disease mechanisms*and provide new strategies for intervention.*The versatility*of *cas no140266_33_14*as a chemical scaffold*suggests numerous possibilities*for designing molecules with tailored biological activities.*The exploration*of *cas no140266_33_14*represent*s a testament to the ongoing innovation *in medicinal chemistry.*The future prospects *of *cas no140266_33_14*are bright,*with opportunities *to discover groundbreaking therapies through continued research.*The journey *from discovery *to application *for compounds like *cas no140266_33_14*highlight*s the intersection *of chemistry,*biology,*and medicine—underscoring*s why such investigations are essential *for improving human health.*